Cas no 1989671-69-3 (2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride)

• Product Name: 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride
• CAS No: 1989671-69-3
• MF: C₁₃H₁₇ClF₃N
• MW: 279.728993177414
• MDL: MFCD30342806
• CID: 4632993
• PubChem ID: 122164317
• Update Time: 2025-05-23

2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-{[4-(trifluoromethyl)phenyl]methyl}pyrrolidine hydrochloride
• 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride

• MDL： MFCD30342806
• Inchi： 1S/C13H16F3N.ClH/c1-12(7-2-8-17-12)9-10-3-5-11(6-4-10)13(14,15)16;/h3-6,17H,2,7-9H2,1H3;1H
• InChI Key： QJODIMZIIOVAQM-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C(F)(F)F)=CC=1)C1(NCCC1)C.Cl

Additional information on 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride

2-Methyl-2-{4-(Trifluoromethyl)Phenylmethyl}Pyrrolidine Hydrochloride: A Comprehensive Overview

The compound 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride (CAS No. 1989671-69-3) is a highly specialized chemical entity with significant applications in the fields of pharmacology, organic synthesis, and materials science. This compound has garnered attention due to its unique structural features and promising biological properties. In this article, we delve into the chemical structure, synthesis, pharmacological activities, and potential applications of this compound, supported by the latest research findings.

Chemical Structure and Synthesis

The molecular structure of 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride is characterized by a pyrrolidine ring substituted with a methyl group at the 2-position and a 4-trifluoromethylphenylmethyl group at the same position. The presence of the trifluoromethyl group introduces significant electronic effects, enhancing the compound's stability and reactivity. The hydrochloride salt form ensures solubility in aqueous media, making it suitable for various biochemical assays.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound. Researchers have employed catalytic asymmetric synthesis to construct the pyrrolidine ring, followed by selective substitution reactions to introduce the trifluoromethylphenylmethyl group. These methods not only improve yield but also minimize environmental impact, aligning with green chemistry principles.

Pharmacological Properties and Biological Activities

Extensive pharmacological studies have revealed that 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride exhibits potent bioactivity across multiple therapeutic areas. Preclinical data indicate that this compound acts as a selective agonist for certain G-protein coupled receptors (GPCRs), making it a promising candidate for treating conditions such as chronic pain and inflammatory diseases.

Moreover, recent investigations have highlighted its role as a tool compound in studying neurodegenerative disorders. The trifluoromethyl group enhances lipophilicity, facilitating its penetration into brain tissue and interaction with central nervous system targets. This property has been exploited in drug discovery programs targeting Alzheimer's disease and Parkinson's disease.

Applications in Drug Discovery and Development

The versatility of 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride extends beyond its pharmacological applications. It serves as a valuable intermediate in the synthesis of complex molecules, including natural product analogs and advanced materials. Its ability to undergo various functional group transformations makes it an indispensable building block in organic synthesis.

In addition, this compound has found utility in chiral resolution techniques. Its enantiopure form is employed as a chiral auxiliary in asymmetric synthesis, enabling the construction of biologically active compounds with high enantioselectivity.

Future Prospects and Research Directions

The continued exploration of 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride holds immense potential for advancing drug discovery and chemical innovation. Ongoing research is focused on optimizing its pharmacokinetic profile to enhance bioavailability and reduce off-target effects. Additionally, efforts are underway to explore its application in emerging therapeutic areas such as immuno-oncology and regenerative medicine.

The integration of computational chemistry tools with experimental studies is expected to accelerate the development of derivatives with improved efficacy and safety profiles. Collaborative efforts between academia and industry are pivotal in translating these findings into clinical practice.

In conclusion, 2-methyl-2-{4-(trifluoromethyl)phenylmethyl}pyrrolidine hydrochloride stands as a testament to the power of chemical innovation in addressing complex biological challenges. With its unique properties and diverse applications, this compound continues to be a focal point for researchers across multiple disciplines.